Cas no 143294-86-4 (1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-)

1,3-Benzenedicarboxylic acid, 5-(octadecyloxy)- is a specialized aromatic dicarboxylic acid derivative featuring an octadecyloxy (C18) substituent at the 5-position of the benzene ring. This compound combines the rigid aromatic core of isophthalic acid with a long hydrophobic alkyl chain, imparting unique amphiphilic properties. The presence of the carboxyl groups enables further functionalization, making it valuable as a monomer for synthesizing tailored polyesters, polyamides, or coordination polymers. Its extended alkyl chain enhances solubility in nonpolar solvents and may contribute to self-assembly or surface-modification applications. The structural design allows for precise control over material hydrophobicity, thermal stability, and mechanical properties, making it suitable for advanced materials research, particularly in polymer chemistry and supramolecular systems.
1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- structure
143294-86-4 structure
Product Name:1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-
CAS No:143294-86-4
MF:C26H42O5
MW:434.608688831329
CID:108277
PubChem ID:4623364
Update Time:2025-07-02

1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-
    • 5-octadecoxybenzene-1,3-dicarboxylic acid
    • 5-STEARYLOXYISOPHTHALIC ACID
    • 385735_ALDRICH
    • 5-(Octadecyloxy)isophthalic acid
    • 5-OCTADECYLOXYISOPHTHALIC ACID
    • AC1NEUJX
    • ACMC-1C23M
    • CTK0H0711
    • SureCN1768821
    • 143294-86-4
    • 1,3-Benzenedicarboxylic acid, 5-(octadecyloxy)-
    • YSZC491
    • DTXSID10404994
    • 5-(Octadecyloxy)isophthalic acid, 98%
    • FT-0703025
    • A21056
    • F76795
    • Mesoxalicacidsodiumsalt
    • CS-0170487
    • 5-(OCTADECYLOXY)ISOPHTHALICACID
    • BS-48779
    • SCHEMBL1768821
    • 5-(octadecyloxy)benzene-1,3-dicarboxylic acid
    • Inchi： 1S/C26H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-31-24-20-22(25(27)28)19-23(21-24)26(29)30/h19-21H,2-18H2,1H3,(H,27,28)(H,29,30)
    • InChI Key： JAJBICIOMQKJMS-UHFFFAOYSA-N
    • SMILES： O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 434.30300
  • Monoisotopic Mass: 434.303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 20
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Melting Point: 157-161 °C(lit.)
  • PSA: 83.83000
  • LogP: 7.72330
  • Solubility: Not determined

1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- Security Information

  • WGK Germany：3

1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- Pricemore >>

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1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:143294-86-4)1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-
Order Number:A21056
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):244.0/742.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:143294-86-4)1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-
A21056
Purity:99%/99%
Quantity:250mg/1g
Price ($):244.0/742.0
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